Cas no 55664-55-6 (3-[1,3,3-tris(2-cyanoethyl)-5-methyl-2-oxocyclohexyl]propanenitrile)

• Product Name: 3-[1,3,3-tris(2-cyanoethyl)-5-methyl-2-oxocyclohexyl]propanenitrile
• CAS No: 55664-55-6
• MF: C₁₉H₂₄N₄O
• MW: 324.420063972473
• CID: 944277
• PubChem ID: 352158
• Update Time: 2025-04-19

3-[1,3,3-tris(2-cyanoethyl)-5-methyl-2-oxocyclohexyl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1,3,3-tris(2-cyanoethyl)-5-methyl-2-oxocyclohexyl]propanenitrile
• 1-Methyl-3.3.5.5-tetrakis-(2-cyan-aethyl)-cyclohexanon-(4)
• 3,3',3'',3'''-(5-Methyl-2-oxo-cyclohexan-1,1,3,3-tetrayl)-tetra-propionitril
• 3,3',3'',3'''-(5-methyl-2-oxo-cyclohexane-1,1,3,3-tetrayl)-tetra-propionitrile
• AC1L6ZU8
• NSC525201
• 3-[1,3,3-tris(2-cyanoethyl)-5-methyl-2-oxo-cyclohexyl]propanenitrile
• SCHEMBL11820916
• NSC-525201
• DTXSID00326191
• 55664-55-6
• DS-004705

• Inchi： 1S/C19H24N4O/c1-16-14-18(6-2-10-20,7-3-11-21)17(24)19(15-16,8-4-12-22)9-5-13-23/h16H,2-9,14-15H2,1H3
• InChI Key： JCCISLHTBYTXRX-UHFFFAOYSA-N
• SMILES： O=C1C(CCC#N)(CCC#N)CC(C)CC1(CCC#N)CCC#N

Computed Properties

• Exact Mass: 324.19522
• Monoisotopic Mass: 324.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.23
• LogP: 4.17332

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids